Cas no 774482-72-3 (3-Piperidinol,1-ethyl-5-methyl-, (3R,5S)-rel-)

• Product Name: 3-Piperidinol,1-ethyl-5-methyl-, (3R,5S)-rel-
• CAS No: 774482-72-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 552426
• PubChem ID: 6556848
• Update Time: 2025-04-19

3-Piperidinol,1-ethyl-5-methyl-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol,1-ethyl-5-methyl-, (3R,5S)-rel-
• 3-Piperidinol,1-ethyl-5-methyl-, cis- (9CI)
• 3-Piperidinol,1-ethyl-5-methyl-,cis-(9CI)
• 774482-72-3
• SCHEMBL14367704

• Inchi： 1S/C8H17NO/c1-3-9-5-7(2)4-8(10)6-9/h7-8,10H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： ANOMDXFRYJKQTQ-JGVFFNPUSA-N
• SMILES： O[C@H]1CN(CC)C[C@@H](C)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų